4-Chloro-5-cyano-2-ethoxy-benzoic acid ethyl ester

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: ethyl 4-chloro-5-cyano-2-ethoxybenzoate
• InChI: InChI=1S/C12H12ClNO3/c1-3-16-11-6-10(13)8(7-14)5-9(11)12(15)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: QPTXIGSDNCTRKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)Cl)C#N)C(=O)OCC

Description

4-Chloro-5-cyano-2-ethoxy-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester (940 mg, 3.0 mmol) in 20 mL of dimethylformamide was added copper(I) cyanide (327 mg, 3.65 mmol). The reaction was stirred at reflux overnight. The reaction was diluted with methylene chloride. It was washed twice with brine, dried over anhydrous magnesium sulfate and concentrated in vacuo. Purification of the crude residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) gave 4-chloro-5-cyano-2-ethoxy-benzoic acid ethyl ester (359 mg, 47%). LC-MS: 254.1 [(M+H)+].